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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037 Get Quote

Trifluoroacetyl chloride (TFAC) is a highly reactive acyl chloride that serves as a crucial

reagent in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its

utility stems from the introduction of the trifluoroacetyl group, which can significantly alter the

chemical and physical properties of molecules, enhancing their stability, volatility, or biological

activity. This guide provides an in-depth overview of trifluoroacetyl chloride, including its

chemical formula, molecular weight, physicochemical properties, synthesis, and key

applications with detailed experimental protocols.

Core Properties of Trifluoroacetyl Chloride
Trifluoroacetyl chloride is a colorless gas at standard temperature and pressure, typically

shipped as a liquefied gas under its own vapor pressure.[1] Its high reactivity necessitates

careful handling in a well-ventilated fume hood, with appropriate personal protective

equipment.
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Property Value Reference(s)

Chemical Formula C₂ClF₃O [2][3]

Molecular Weight 132.47 g/mol [2][4]

Melting Point -146 °C [3][5]

Boiling Point -27 °C [3][5]

Density 1.335 g/cm³ [5]

Vapor Density 4.6 (vs air) [4][5]

Appearance Colorless gas [1]

Solubility
Reacts exothermically with

water
[1]

Synthesis of Trifluoroacetyl Chloride
The industrial production of trifluoroacetyl chloride often involves the chlorination of

trifluoroacetaldehyde. One patented method describes the catalytic chlorination of

trifluoroacetaldehyde (fluoral) with chlorine in the gaseous phase over an active carbon

catalyst.[6] This process allows for a nearly complete conversion of fluoral and yields high

amounts of trifluoroacetyl chloride.[6]

Another synthetic route involves the reaction of trifluoroacetic acid with benzoyl chloride.[7]

Additionally, it can be prepared by reacting trifluoroacetic anhydride with a suitable chlorinating

agent.

Key Reactions and Applications in Drug
Development
Trifluoroacetyl chloride is a potent acylating agent, readily reacting with nucleophiles such as

alcohols, amines, and thiols.[3] This reactivity is harnessed in various applications within drug

development and chemical analysis.

Trifluoroacetylation
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The primary application of trifluoroacetyl chloride is in trifluoroacetylation, the introduction of

a trifluoroacetyl group (-COCF₃) onto a molecule. This modification is valuable for several

reasons:

Protecting Group: The trifluoroacetyl group can be used as a protecting group for amines

and alcohols in multi-step syntheses.

Enhanced Volatility for GC Analysis: Derivatization with trifluoroacetyl chloride increases

the volatility of polar compounds like amines, alcohols, and sterols, making them amenable

to analysis by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-

MS).[8][9]

Modification of Biological Activity: The introduction of the trifluoromethyl group can

significantly impact the pharmacokinetic and pharmacodynamic properties of drug

candidates. Several FDA-approved drugs contain a trifluoromethyl group.[10]

The general reaction scheme for the trifluoroacetylation of an alcohol or an amine is depicted

below:

Reactants

Trifluoroacetyl Chloride
(CF₃COCl)

Trifluoroacetylated Product
(R-OCOCF₃ or R-NHCOCF₃)

+ Nucleophile

Nucleophile
(R-OH or R-NH₂)

HCl

Click to download full resolution via product page

Caption: General workflow for the trifluoroacetylation of alcohols and amines.
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Experimental Protocols
Trifluoroacetylation of Amines for GC-MS Analysis
This protocol describes a general procedure for the derivatization of primary and secondary

amines using trifluoroacetic anhydride (TFAA), a common and effective trifluoroacetylating

agent. While trifluoroacetyl chloride can be used, TFAA is often preferred for its ease of

handling.

Materials:

Amine sample

Trifluoroacetic anhydride (TFAA)

Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

Anhydrous pyridine (optional, as a catalyst)

Heating block or water bath

GC vials with caps

Microsyringes

Procedure:

Sample Preparation: Dissolve a known amount of the amine sample (typically 1-5 mg) in 1

mL of an anhydrous solvent in a clean, dry GC vial.

Reagent Addition: Add 100 µL of trifluoroacetic anhydride to the vial. If the amine is sterically

hindered, 10-20 µL of anhydrous pyridine can be added to catalyze the reaction.

Reaction: Cap the vial tightly and heat the mixture at 60-70 °C for 30 minutes in a heating

block or water bath.

Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready

for direct injection into the GC-MS system.
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GC-MS Conditions (Example for long-chain alkyl amines):[11]

Column: DB-17ms (60 m x 0.25 mm i.d., 0.25 µm film thickness)

Injector Temperature: 290 °C

Oven Program: 150 °C (1 min hold), then ramp at 3 °C/min to 280 °C (hold 50 min)

Carrier Gas: Helium

Detector: Flame Ionization Detector (FID) at 320 °C or Mass Spectrometer

Synthesis of N-Trifluoroacetyl-L-tyrosine
This protocol is adapted from a procedure for the trifluoroacetylation of amino acids.[12]

Materials:

L-(-)-tyrosine

Dimethyl sulfoxide (DMSO)

1,1,1-trichloro-3,3,3-trifluoroacetone

1-Butanol

Acetone

Benzene

Silica gel for column chromatography

Round-bottomed flask with magnetic stirrer and condenser

Ice water bath

Procedure:
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Reaction Setup: In a two-necked, round-bottomed flask, suspend 18.12 g (0.1001 mole) of L-

(-)-tyrosine in 130 mL of dimethyl sulfoxide.

Reagent Addition: Cool the suspension in an ice water bath. Once the internal temperature

reaches 10–15 °C, add 64.62 g (0.2999 mole) of 1,1,1-trichloro-3,3,3-trifluoroacetone

through the condenser, maintaining the reaction temperature below 35 °C.

Reaction: After the addition is complete, remove the ice bath and stir the solution at room

temperature for 22 hours.

Work-up: Pour the reaction mixture into 660 mL of ice water.

Extraction: Extract the aqueous mixture with two portions (660 mL and 400 mL) of 1-butanol.

Purification: Concentrate the combined organic extracts on a rotary evaporator and then

under high vacuum. Dissolve the resulting semi-solid in a minimum amount of acetone and

purify by column chromatography on silica gel, eluting with benzene-acetone mixtures to

yield N-trifluoroacetyl-L-tyrosine.

Safety and Handling
Trifluoroacetyl chloride is a toxic and corrosive gas.[1][4] It reacts violently with water,

amines, alcohols, and alkalis.[2][4] All manipulations should be carried out in a well-ventilated

fume hood, and appropriate personal protective equipment, including gloves, safety goggles,

and a face shield, must be worn. In case of inhalation, move the individual to fresh air and seek

immediate medical attention. Skin or eye contact should be treated by flushing with copious

amounts of water for at least 15 minutes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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